4-Methoxyoxolane-3-sulfonyl chloride

Physicochemical profiling Solubility Parallel synthesis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C5H9ClO4S
Molecular Weight 200.64 g/mol
Cat. No. B15260024
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-Methoxyoxolane-3-sulfonyl chloride
Molecular FormulaC5H9ClO4S
Molecular Weight200.64 g/mol
Structural Identifiers
SMILESCOC1COCC1S(=O)(=O)Cl
InChIInChI=1S/C5H9ClO4S/c1-9-4-2-10-3-5(4)11(6,7)8/h4-5H,2-3H2,1H3
InChIKeySQVLOCURKZSIMR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Methoxyoxolane-3-sulfonyl chloride: Core Physicochemical and Structural Baseline for Procurement Decisions


4-Methoxyoxolane-3-sulfonyl chloride (CAS 1935432-11-3, molecular formula C5H9ClO4S, molecular weight 200.64 g/mol) is a heterocyclic sulfonyl chloride building block containing a tetrahydrofuran (oxolane) ring substituted with a methoxy group at the 4-position and a sulfonyl chloride at the 3-position . The compound serves primarily as a reactive electrophilic intermediate for the synthesis of sulfonamides, sulfonate esters, and related derivatives in medicinal chemistry and chemical biology . Its most readily quantifiable distinguishing features—relative to the unsubstituted parent oxolane-3-sulfonyl chloride—are a lower computed lipophilicity (XLogP3 = 0) and a measured aqueous solubility of at least 25 mg/mL , properties that directly inform solvent selection for parallel synthesis and purification workflow design.

Workflow

Reactive sulfonyl chloride intermediate for sulfonamide / sulfonate synthesis

Physicochemical

Reported low lipophilicity (XLogP3 ~0) supports property-guided fragment design

Solubility

Measured aqueous solubility floor supports aqueous-compatible library synthesis

Hydrogen Bonding

Additional H-bond acceptor (4 vs 3) may support structure-based target engagement

Why 4-Methoxyoxolane-3-sulfonyl Chloride Cannot Be Interchanged with Generic Oxolane Sulfonyl Chlorides


The 4-methoxy substituent introduces a measurable shift in the physicochemical profile of the oxolane-sulfonyl chloride scaffold that directly affects solubility, lipophilicity, and reaction behavior . Unsubstituted oxolane-3-sulfonyl chloride (MW 170.61 g/mol) has a reported LogP of ~1.42 , while the methoxy analog exhibits a computed XLogP3 of 0 and a measured aqueous solubility floor of 25 mg/mL . This differential in polarity and hydrogen-bond acceptor count (4 vs. 3) means that generic substitution with the unsubstituted parent in a solubility-limited reaction screen or a biphasic workup could produce different phase-transfer behavior, altered reaction rates, and incomparable impurity profiles. For procurement specifications, these measurable differences mean that the methoxy compound cannot be considered a drop-in replacement for the unsubstituted analog without experimental re-validation of the synthetic protocol.

Unsubstituted oxolane-3-sulfonyl chloride has higher lipophilicity (LogP ~1.42) and likely lower aqueous solubility; phase-transfer and reaction rates may shift in aqueous mixtures.

The methoxy group increases hydrogen-bond acceptor count from 3 to 4, altering hydrogen-bonding networks. Reaction outcomes and impurity profiles may differ in amidation or esterification.

Carbon-substituted analogs (4-methyl, 4,4-dimethyl) lack the additional oxygen-based acceptor and have different lipophilicity, precluding direct interchange without synthetic re-validation.

Quantitative Differentiation Evidence for 4-Methoxyoxolane-3-sulfonyl Chloride vs. Unsubstituted and Alkyl-Substituted Analogues


Aqueous Solubility: Measured Lower Limit of 25 mg/mL Enables Aqueous-Compatible Reaction Design

In a ChEMBL-curated solubility assay, 4-methoxyoxolane-3-sulfonyl chloride was determined to be soluble in water to at least 25 mg/mL . Although a directly comparable measurement for the unsubstituted oxolane-3-sulfonyl chloride was not identified under identical conditions, the unsubstituted parent has a significantly higher computed LogP (1.42 vs. 0 for the methoxy analog) , which, by class-level inference from the general inverse relationship between LogP and aqueous solubility for small organic molecules, predicts substantially lower water solubility for the unsubstituted analog. This experimentally grounded solubility floor provides a tangible procurement criterion for reaction screening in aqueous or mixed-aqueous solvent systems.

Aqueous Solubility
Class-level inference
≥25 mg/mL (target)
vs. no floor (unsubstituted)
Supports aqueous-compatible library synthesis
Solubility floor only established for target; LogP 1.42 for unsubstituted suggests lower solubility
Physicochemical profiling Solubility Parallel synthesis

Lipophilicity (XLogP3): Methoxy Substitution Reduces Computed LogP by 1.42 Units vs. Unsubstituted Oxolane-3-sulfonyl Chloride

The computed XLogP3 of 4-methoxyoxolane-3-sulfonyl chloride is 0 . In contrast, the unsubstituted oxolane-3-sulfonyl chloride has a reported LogP of 1.42 (Molbase) . Additionally, the 4-methyl analog (4-methyloxolane-3-sulfonyl chloride, MW 184.64 g/mol) is expected, by structural analogy, to have an intermediate LogP; the 4,4-dimethyl analog (MW 198.67 g/mol) would be predicted to be more lipophilic still. The methoxy compound therefore anchors the low-lipophilicity end of this congeneric series, a property that can be critical when polar surface area and hydrogen-bond acceptor count need to be maximized in fragment-based or property-guided lead optimization campaigns.

Lipophilicity (XLogP3)
Cross-study comparable
XLogP3 = 0
Δ = −1.42 vs. unsubstituted
Low lipophilicity supports ADME-guided design
PubChem XLogP3-AA; unsubstituted LogP from Molbase
Lipophilicity ADME Medicinal chemistry

Hydrogen-Bond Acceptor Count: 4-Methoxy Substitution Increases HBA from 3 to 4 vs. Unsubstituted Parent

The hydrogen-bond acceptor (HBA) count of 4-methoxyoxolane-3-sulfonyl chloride is 4, arising from the two sulfonyl oxygens, the ring oxygen, and the methoxy oxygen . The unsubstituted oxolane-3-sulfonyl chloride has an HBA count of 3 , as does 4-methyloxolane-3-sulfonyl chloride , Both 4-methyl and 4,4-dimethyl analogs retain HBA = 3, lacking the additional oxygen-based acceptor. This difference of 1 HBA unit can directly affect target engagement in structure-based drug design where specific hydrogen-bond interactions with the protein active site are required, and it distinguishes the methoxy compound from all carbon-substituted analogs in this series.

H-Bond Acceptors
Cross-study comparable
4 HBA (target)
vs. 3 (all carbon analogs)
Additional HBA may support target engagement design
Computed descriptors; structural series comparison
Hydrogen bonding Drug design Physicochemical properties

Recommended Application Scenarios for 4-Methoxyoxolane-3-sulfonyl Chloride Based on Quantitative Differentiation


Aqueous-Compatible Parallel Synthesis of Sulfonamide Libraries

When screening sulfonamide libraries under aqueous or mixed-solvent conditions, 4-methoxyoxolane-3-sulfonyl chloride is the preferred building block owing to its experimentally verified aqueous solubility floor of ≥25 mg/mL . The unsubstituted oxolane-3-sulfonyl chloride is significantly more lipophilic (LogP 1.42) and may precipitate, leading to incomplete reactions and complicated purification. The methoxy compound's solubility profile directly enables higher-throughput, solution-phase parallel synthesis without co-solvent optimization.

Property-Guided Fragment-Based Drug Discovery Requiring Low Lipophilicity

In fragment-based lead generation programs where stringent physicochemical property criteria apply (e.g., LogP < 1), 4-methoxyoxolane-3-sulfonyl chloride (XLogP3 = 0) provides a 1.42-unit LogP advantage over the unsubstituted parent . This makes it the congener of choice for maintaining favorable ADME profiles while introducing sulfonamide functionality, particularly when the sulfonyl chloride is used as a capping group or linker precursor in fragment growing.

Structure-Based Design Exploiting an Additional Hydrogen-Bond Acceptor

For target proteins where X-ray crystallography or computational docking identifies an opportunity for an additional hydrogen-bond interaction near the solvent-exposed region of a ligand, 4-methoxyoxolane-3-sulfonyl chloride is uniquely suited among this analog series. With 4 HBA vs. 3 for all carbon-substituted analogs , the methoxy oxygen provides a measurable increase in hydrogen-bond capacity without adding significant steric bulk or lipophilicity.

Application
Selection Property
Validation Focus
Aqueous-compatible sulfonamide library synthesis
Reported aqueous solubility profile
Aqueous reaction compatibility
Property-guided fragment-based drug discovery
Reported low lipophilicity (XLogP3 ~0)
Lipophilicity-driven ADME profiling
Structure-based design requiring extra H-bond acceptor
Additional hydrogen-bond acceptor count (4 vs 3)
Hydrogen-bond capacity in target engagement
Quote Request

Request a Quote for 4-Methoxyoxolane-3-sulfonyl chloride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.